![molecular formula C22H20N4O3S3 B2523982 N-[3-(acetylamino)phenyl]-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide CAS No. 1261006-44-3](/img/structure/B2523982.png)
N-[3-(acetylamino)phenyl]-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
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Description
N-[3-(acetylamino)phenyl]-2-({4-oxo-3-[2-(thiophen-2-yl)ethyl]-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C22H20N4O3S3 and its molecular weight is 484.61. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Activity
Thieno[3,2-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activity against various human cancer cell lines. A study by Hafez and El-Gazzar (2017) revealed that the majority of these newly synthesized compounds showed potent anticancer activity, comparable to that of doxorubicin, on human breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cell lines (Hafez & El-Gazzar, 2017).
Enzyme Inhibition as a Therapeutic Strategy
The design and synthesis of BPTES analogs, including those resembling the structure of the query compound, have been explored as glutaminase inhibitors, demonstrating potential in attenuating the growth of human lymphoma B cells in vitro and in mouse xenograft models. This research indicates the promise of such compounds in the development of more effective cancer therapies (Shukla et al., 2012).
Antimicrobial and Antioxidant Properties
Derivatives of thieno[3,2-d]pyrimidine have also been studied for their antimicrobial activity. For instance, some newly synthesized sulphonamide derivatives displayed significant antimicrobial properties, suggesting their utility in combating infectious diseases (Fahim & Ismael, 2019).
Chemoselective Synthesis Techniques
Research into chemoselective acetylation techniques for compounds like N-(2-hydroxyphenyl)acetamide, an intermediate for the synthesis of antimalarial drugs, underscores the relevance of such compounds in the synthesis of medically important molecules. These studies highlight the role of innovative synthetic strategies in enhancing drug development processes (Magadum & Yadav, 2018).
properties
IUPAC Name |
N-(3-acetamidophenyl)-2-[4-oxo-3-(2-thiophen-2-ylethyl)thieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O3S3/c1-14(27)23-15-4-2-5-16(12-15)24-19(28)13-32-22-25-18-8-11-31-20(18)21(29)26(22)9-7-17-6-3-10-30-17/h2-6,8,10-12H,7,9,13H2,1H3,(H,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HINZDIAAELFYMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2CCC4=CC=CS4)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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